Cas no 682-49-5 (Phosphoric acid,tridodecyl ester)

• Product Name: Phosphoric acid,tridodecyl ester
• CAS No: 682-49-5
• MF: C₃₆H₇₅O₄P
• MW: 602.952073335648
• CID: 516434
• PubChem ID: 69630
• Update Time: 2025-04-19

Phosphoric acid,tridodecyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,tridodecyl ester
• tridodecyl phosphate
• TRILAURYL PHOSPHATE
• DTXSID60867696
• Q27257831
• SCHEMBL65137
• EINECS 211-665-3
• 682-49-5
• 3OZX5BRS1N
• FT-0700070
• NS00014179
• UNII-3OZX5BRS1N
• Phosphoric acid, tridodecyl ester
• TRILAURYL PHOSPHATE [INCI]
• EINECS 271-870-9
• DODECYL PHOSPHATE ((C12H25O)3PO)

• Inchi： 1S/C36H75O4P/c1-4-7-10-13-16-19-22-25-28-31-34-38-41(37,39-35-32-29-26-23-20-17-14-11-8-5-2)40-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3
• InChI Key： OHRVKCZTBPSUIK-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCCCCCCC)(OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 602.54
• Monoisotopic Mass: 602.54
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 16.3

Experimental Properties

• Density: 0.905
• Boiling Point: 522.2°Cat760mmHg
• Flash Point: 282.6°C
• Refractive Index: n20/D 1.461(lit.)
• PSA: 54.57000
• LogP: 13.90700